N-((5-((2-(cyclohexylamino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-[[5-[2-(cyclohexylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C20H27N5O5S2/c1-25(2)32(28,29)16-10-8-14(9-11-16)19(27)21-12-18-23-24-20(30-18)31-13-17(26)22-15-6-4-3-5-7-15/h8-11,15H,3-7,12-13H2,1-2H3,(H,21,27)(H,22,26)
• InChI Key: ITJHYSRAMQTAGN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=NN=C(O2)SCC(=O)NC3CCCCC3
• Molecular Formula: C20H27N5O5S2
• Molecular Weight: 481.6 g/mol

Description

N-((5-((2-(cyclohexylamino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C20H27N5O5S2 and its molecular weight is 481.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition Studies

Research on the metabolism and disposition of pharmacologically active compounds is crucial for understanding their pharmacokinetics, including absorption, distribution, metabolism, excretion (ADME), and potential toxicological profiles. For instance, the study on the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, highlights the complex metabolic pathways involving oxidation, rearrangement, and conjugation processes in humans (Renzulli et al., 2011). This type of research is essential for developing new pharmaceuticals, ensuring their efficacy, and minimizing adverse effects.

Pharmacokinetics of New Pharmaceutical Compounds

Understanding the pharmacokinetics of new pharmaceutical compounds, including their metabolic profiles, is essential for drug development. The detailed pharmacokinetic analysis of dabigatran, a direct thrombin inhibitor, provides insights into its bioavailability, elimination pathways, and the role of esterases in its metabolism, which could be relevant for compounds with similar functionalities (Blech et al., 2008).

Biomonitoring and Occupational Health

Biomonitoring studies, such as those assessing exposure to N,N-dimethylformamide (DMF) through the determination of urinary metabolites, are crucial for occupational health and safety. These studies help in setting exposure limits and developing safety guidelines for workers exposed to hazardous chemicals (Sakai et al., 1995). Research in this area can be applied to a wide range of chemicals, including those with complex structures like the compound .

Environmental Toxicology and Exposure Assessment

The metabolism of pesticides and environmental contaminants, such as captan, and the identification of urinary biomarkers for exposure, are critical for assessing environmental and occupational exposure risks. Studies in this field contribute to the development of safety standards and regulatory policies to protect human health and the environment (Krieger & Thongsinthusak, 1993).